Cas no 119696-06-9 (Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1-carboxamide)

• Product Name: Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1-carboxamide
• CAS No: 119696-06-9
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 132252
• PubChem ID: 10749330
• Update Time: 2025-04-19

Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1-carboxamide
• cubane-1-carboxamide
• Pentacyclo[4.2.0.02,5.03,8.04,7]octanecarboxamide (9CI)
• SCHEMBL4786328
• cubanecarboxamide
• 119696-06-9
• DTXSID90444257
• AKOS006339624
• Pentacyclo[4.2.0.0~2,5~.0~3,8~.0~4,7~]octane-1-carboxamide

• Inchi： 1S/C9H9NO/c10-8(11)9-5-2-1-3(5)7(9)4(1)6(2)9/h1-7H,(H2,10,11)
• InChI Key： HOEPPTNNJKHFJL-UHFFFAOYSA-N
• SMILES： O=C(C12C3C4C5C3C1C5C24)N

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09